Cas no 1936553-00-2 (4-Bromo-6-chloro-2-methyl-2H-indazole)

• Product Name: 4-Bromo-6-chloro-2-methyl-2H-indazole
• CAS No: 1936553-00-2
• MF: C₈H₆BrClN₂
• MW: 245.503639698029
• CID: 4820917
• PubChem ID: 92134423
• Update Time: 2026-02-27

4-Bromo-6-chloro-2-methyl-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-chloro-2-methyl-2H-indazole
• BrC=1C2=CN(N=C2C=C(C=1)Cl)C

• Inchi： 1S/C8H6BrClN2/c1-12-4-6-7(9)2-5(10)3-8(6)11-12/h2-4H,1H3
• InChI Key： XZCNRZBEPYGRMU-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C1=CN(C)N=2)Cl

Computed Properties

• Exact Mass: 243.94029g/mol
• Monoisotopic Mass: 243.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 4-Bromo-6-chloro-2-methyl-2H-indazole

Introduction to 4-Bromo-6-chloro-2-methyl-2H-indazole (CAS No. 1936553-00-2)

4-Bromo-6-chloro-2-methyl-2H-indazole, identified by the Chemical Abstracts Service Number (CAS No.) 1936553-00-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole class, which is a structural motif commonly found in various biologically active molecules. The presence of bromine and chlorine substituents at the 4th and 6th positions, respectively, along with a methyl group at the 2nd position, endows this molecule with unique electronic and steric properties that make it a valuable scaffold for drug discovery.

The structure of 4-Bromo-6-chloro-2-methyl-2H-indazole features a benzene-like ring system fused with a pyrrole ring, with the bromine and chlorine atoms introducing electrophilic centers that can participate in various chemical reactions. The methyl group at the 2nd position adds further complexity to its reactivity and potential biological interactions. This compound has been studied for its potential applications in the development of novel therapeutic agents, particularly in the treatment of infectious diseases, cancer, and neurological disorders.

In recent years, there has been growing interest in indazole derivatives due to their demonstrated efficacy in modulating biological pathways. The brominated and chlorinated indazoles have shown promise as intermediates in the synthesis of more complex molecules with enhanced pharmacological properties. For instance, studies have highlighted the role of such derivatives in inhibiting enzymes and receptors involved in inflammation and cell proliferation.

One of the most compelling aspects of 4-Bromo-6-chloro-2-methyl-2H-indazole is its versatility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop compounds that exhibit inhibitory activity against targets such as kinases, proteases, and ion channels. The bromine and chlorine substituents are particularly useful for further functionalization via cross-coupling reactions, allowing for the introduction of additional pharmacophores that can fine-tune biological activity.

Recent advancements in synthetic methodologies have enabled more efficient access to 4-Bromo-6-chloro-2-methyl-2H-indazole, making it more accessible for academic and industrial research. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce diverse substituents at strategic positions within the indazole core. These methods have facilitated the rapid screening of large libraries of derivatives, accelerating the discovery process.

The pharmacological profile of 4-Bromo-6-chloro-2-methyl-2H-indazole has been explored through both computational modeling and experimental studies. Initial investigations suggest that this compound may interact with biological targets in ways that could lead to therapeutic benefits. For example, its structure resembles known bioactive molecules that modulate pathways associated with immune responses and cell signaling. Further research is needed to fully elucidate its mechanism of action and potential clinical applications.

In addition to its pharmaceutical relevance, 4-Bromo-6-chloro-2-methyl-2H-indazole has also been investigated for its potential role in materials science. The indazole core can be incorporated into polymers and organic electronic materials due to its aromaticity and ability to form stable conjugated systems. This opens up possibilities for applications in optoelectronics and photovoltaic devices.

The synthesis of 4-Bromo-6-chloro-2-methyl-2H-indazole typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce bromine and chlorine atoms at specific positions, followed by alkylation to incorporate the methyl group. Optimization of reaction conditions is crucial to achieve high yields and purity.

As research continues, the applications of 4-Bromo-6-chloro-2-methyl-2H-indazole are expected to expand into new areas. The combination of its structural features with modern synthetic techniques makes it a promising candidate for further exploration. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock its full potential.

In conclusion, 4-Bromo-6-chloro-2-methyl-2H-indazole (CAS No. 1936553-00-2) is a versatile compound with significant implications in drug discovery and materials science. Its unique structural features offer opportunities for designing novel therapeutic agents while also serving as a valuable component in advanced materials. Continued research into this molecule will likely yield further insights into its biological activities and practical applications.